Cas no 57204-44-1 (Benzenamine, N,N'-(2,4-diethyl-1,2,4-thiadiazolidine-3,5-diylidene)bis-)

• Product Name: Benzenamine, N,N'-(2,4-diethyl-1,2,4-thiadiazolidine-3,5-diylidene)bis-
• CAS No: 57204-44-1
• MF: C₁₈H₂₀N₄S
• MW: 324.443202018738
• CID: 2832748
• PubChem ID: 476172
• Update Time: 2025-04-21

Benzenamine, N,N'-(2,4-diethyl-1,2,4-thiadiazolidine-3,5-diylidene)bis- Chemical and Physical Properties

Names and Identifiers

• 2,4-diethyl-N3,N5-diphenyl-1,2,4-thiadiazolidine-3,5-diimine
• Benzenamine, N,N'-(2,4-diethyl-1,2,4-thiadiazolidine-3,5-diylidene)bis-
• 57204-44-1
• 2,4-Diethyl-3,5-bis-phenylimino-[1,2,4]thiadiazolidine
• DTXSID00332994

• Inchi： 1S/C18H20N4S/c1-3-21-17(19-15-11-7-5-8-12-15)22(4-2)23-18(21)20-16-13-9-6-10-14-16/h5-14H,3-4H2,1-2H3/b19-17-,20-18-
• InChI Key： JZCNRIRIAZTMLA-CLFAGFIQSA-N
• SMILES： S1/C(=N\C2C=CC=CC=2)/N(CC)/C(=N/C2C=CC=CC=2)/N1CC

Computed Properties

• Exact Mass: 324.14086783Da
• Monoisotopic Mass: 324.14086783Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 56.5Ų